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Compound of Interest

Compound Name: 5-Chloro-2-methoxybenzaldehyde

Cat. No.: B1307231

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like 5-Chloro-2-methoxybenzaldehyde is paramount. This guide
provides immediate, essential safety protocols, operational plans, and disposal procedures to
foster a secure laboratory environment.

Chemical Profile:

Property Value

Chemical Name 5-Chloro-2-methoxybenzaldehyde

CAS Number 7035-09-8

Molecular Formula CsH7ClO2[1][2][3]

Molecular Weight 170.59 g/mol [1][2]

Appearance Pale cream to yellow crystals or powder[3]

Harmful if swallowed, Causes skin and serious
Hazards eye irritation, May cause respiratory irritation.[2]

[4115]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent exposure. Engineering controls, such as a chemical
fume hood, should be the primary method of exposure control, supplemented by the following
PPE:
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Protection Type

Specific Equipment

Standard/Notes

Eye/Face Protection

Chemical safety goggles or a

face shield.

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166 regulations.

[6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or butyl rubber). A
lab coat or other protective
clothing to prevent skin

exposure.[6]

Gloves must be inspected
before use and disposed of in
accordance with applicable
laws and good laboratory
practices.[6] While specific
breakthrough times for 5-
Chloro-2-
methoxybenzaldehyde are not
available, for similar
aldehydes, nitrile and butyl
rubber gloves are
recommended for splash
protection. Change gloves

immediately if contaminated.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic
vapor cartridge, or a P95 (US)
or P1 (EU EN 143) particle

respirator.[7]

Required if ventilation is
inadequate, dust is generated,
or irritation symptoms are
experienced. The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at
the specific workplace. For
higher-level protection, a full-
facepiece respirator with an
appropriate cartridge or a self-
contained breathing apparatus

(SCBA) may be necessary.
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Operational and Disposal Plan: Step-by-Step
Guidance

This section provides a procedural workflow for the safe handling, use, and disposal of 5-
Chloro-2-methoxybenzaldehyde.

Preparation and Handling:

» Ventilation: Always handle 5-Chloro-2-methoxybenzaldehyde powder and prepare
solutions in a well-ventilated area, preferably within a certified chemical fume hood, to control
airborne levels.

e Donning PPE: Before handling the compound, put on all required PPE as specified in the
table above.

o Handling: Avoid direct contact with skin and eyes. Prevent the formation of dust when
handling the solid form.[4][8] Do not eat, drink, or smoke in the handling area.[5]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][8] Store
away from incompatible materials such as strong oxidizing agents and strong bases.[6]

e Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete and before leaving the laboratory.[5]

Spill and Decontamination Procedures:

o Spill Containment: In case of a spill, immediately evacuate non-essential personnel and
ensure the area is well-ventilated.[5]

o Cleanup: Wearing full PPE, gently sweep or scoop up the solid material to avoid creating
dust.[4][9] Place the collected material into a suitable, labeled container for hazardous waste
disposal.[4][9]

o Surface Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
soap and water. All contaminated materials, including cleaning supplies, must be disposed of
as hazardous waste.[10]
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Waste Disposal Plan:

5-Chloro-2-methoxybenzaldehyde waste must be managed as hazardous chemical waste
and segregated properly.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[10]
Do not mix with other waste streams.[10]

e Trace Contamination: Items with minimal residual contamination (e.g., used gloves, wipes)
should be placed in a designated hazardous waste container.

» Final Disposal: Dispose of the chemical waste through a licensed professional waste
disposal service in accordance with local, state, and federal regulations.[10] Do not dispose
of down the drain or in regular trash.[11]

Experimental Workflow and Safety Protocol
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Safe handling workflow for 5-Chloro-2-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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